Cas no 2229129-31-9 (2-(but-3-yn-1-yl)-5-phenylthiophene)

• Product Name: 2-(but-3-yn-1-yl)-5-phenylthiophene
• CAS No: 2229129-31-9
• MF: C₁₄H₁₂S
• MW: 212.310082435608
• CID: 6250596
• PubChem ID: 165753162
• Update Time: 2025-06-15

2-(but-3-yn-1-yl)-5-phenylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)-5-phenylthiophene
• EN300-1876766
• 2229129-31-9

• Inchi： 1S/C14H12S/c1-2-3-9-13-10-11-14(15-13)12-7-5-4-6-8-12/h1,4-8,10-11H,3,9H2
• InChI Key： NFUHFTICGYEVKU-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCC#C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 212.06597156g/mol
• Monoisotopic Mass: 212.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 2-(but-3-yn-1-yl)-5-phenylthiophene

2-(but-3-yn-1-yl)-5-phenylthiophene and CAS No. 2229129-31-9: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Applications in Biomedical Research

2-(but-3-yn-1-yl)-5-phenylthiophene, with the CAS No. 2229129-31-9, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and therapeutic development. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The 2-(but-3-yn-1-yl)-5-phenylthiophene structure combines a thiophene ring with a phenyl group and a but-3-yn-1-yl substituent, creating a multifunctional scaffold that can interact with various biological targets.

The chemical structure of 2-(but-3-yn-1-yl)-5-phenylthiophene is characterized by the presence of a thiophene ring, which is a five-membered heterocyclic compound containing one sulfur atom. The thiophene ring is substituted at the 5-position with a phenyl group, while the 2-position is substituted with a but-3-yn-1-yl group. This unique arrangement of functional groups contributes to the compound's stability and reactivity, making it a valuable candidate for further chemical modifications and biological evaluations.

Recent studies have highlighted the potential of 2-(but-3-yn-1-yl)-5-phenylthiophene in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising antitumor activity against multiple cancer cell lines, including breast cancer and lung cancer. The researchers attributed this activity to the compound's ability to inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival.

Another notable application of 2-(but-3-yn-1-yl)-5-phenylthiophene is its potential as a scaffold for the design of new drugs targeting inflammatory diseases. A 2022 study in the European Journal of Medicinal Chemistry reported that derivatives of this compound showed significant anti-inflammatory effects in animal models of rheumatoid arthritis. The study suggested that the compound's ability to modulate the activity of pro-inflammatory cytokines could make it a valuable lead compound for the development of anti-inflammatory drugs.

The synthesis of 2-(but-3-yn-1-yl)-5-phenylthiophene has been a subject of interest in organic chemistry due to its complex structure. Various synthetic routes have been explored to efficiently produce this compound. One of the most promising methods involves the coupling of a thiophene derivative with a but-3-yn-1-yl group through a nucleophilic substitution reaction. This approach allows for the precise introduction of the but-3-yn-1-yl substituent, ensuring the desired stereochemistry and regioselectivity.

Recent advancements in catalytic methods have further improved the synthesis of 2-(but-3-yn-1-yl)-5-phenylthiophene. A 2023 study published in Organic Letters described the use of a novel transition metal catalyst to facilitate the coupling reaction, resulting in higher yields and shorter reaction times. This development is significant for the large-scale production of the compound, as it reduces the cost and environmental impact of the synthesis process.

Despite its promising applications, the biological activity of 2-(but-3-yn-1-yl)-5-phenylthiophene is still under investigation. Current research is focused on understanding the mechanism of action of this compound and its potential side effects. For example, a 2023 study in Drug Discovery Today explored the toxicity profile of the compound in vitro and in vivo models, revealing that it exhibits low cytotoxicity towards normal cells while maintaining its efficacy against cancer cells. These findings suggest that the compound could be a safe and effective therapeutic agent.

Another area of research is the exploration of 2-(but-3-yn-1-yl)-5-phenylthiophene as a lead compound for the development of new antibiotics. A 2022 study in Antimicrobial Agents and Chemotherapy reported that derivatives of this compound showed activity against multidrug-resistant bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa. The study highlighted the importance of the thiophene ring in conferring antimicrobial activity, suggesting that further modifications to the compound could enhance its potency against drug-resistant pathogens.

The potential applications of 2-(but-3-yn-1-yl)-5-phenylthiophene extend beyond its direct therapeutic effects. Researchers are also investigating its use as a fluorescent probe for imaging applications. A 2023 study in Bioconjugate Chemistry demonstrated that the compound can be conjugated with fluorescent dyes to create probes that can selectively target specific cellular components. This application could have significant implications for the diagnosis and monitoring of diseases at the molecular level.

In addition to its therapeutic potential, 2-(but-3-yn-1-yl)-5-phenylthiophene is also being studied for its role in the development of new materials. A 2022 study in Advanced Materials explored the use of this compound as a building block for the synthesis of conductive polymers. The researchers found that the compound's unique electronic properties make it suitable for applications in organic electronics, such as flexible displays and sensors.

The ongoing research into 2-(but-3-yn-1-yl)-5-phenylthiophene underscores its potential as a versatile compound with wide-ranging applications in medicine, materials science, and beyond. As the field of medicinal chemistry continues to evolve, the development of new compounds like 2-(but-3-yn-1-yl)-5-phenylthiophene is likely to play a crucial role in addressing some of the most pressing challenges in healthcare and technology.

In conclusion, 2-(but-3-yn-1-yl)-5-phenylthiophene is a compound with significant potential in various scientific disciplines. Its unique structure and biological activity make it a valuable candidate for further research and development. As more studies are conducted, the full extent of its applications and benefits will likely become even more apparent, contributing to advancements in medicine and other fields.